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Compound of Interest

Compound Name: Isopropyl propionate

Cat. No.: B1204450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of isopropyl
propionate through the esterification of propionic acid with isopropanol. Isopropyl propionate
is a valuable ester with a characteristic fruity odor, finding applications as a flavor and

fragrance agent. This document details the underlying reaction mechanism, catalytic strategies,

experimental protocols, and kinetic models relevant to its synthesis, with a focus on providing

actionable data and methodologies for laboratory and process development.

Reaction Mechanism and Stoichiometry
The synthesis of isopropyl propionate is a classic example of a Fischer-Speier esterification,

a reversible acid-catalyzed reaction between a carboxylic acid and an alcohol. The overall

reaction is as follows:

Propionic Acid + Isopropanol ⇌ Isopropyl Propionate + Water

The reaction is governed by chemical equilibrium. To achieve high yields of the ester, the

equilibrium must be shifted to the product side. This is typically accomplished by using an

excess of one of the reactants (usually the less expensive alcohol) or by removing water from

the reaction mixture as it is formed.[1][2]

The mechanism proceeds through a series of protonation and deprotonation steps, initiated by

an acid catalyst. The key steps involve the protonation of the carbonyl oxygen of the carboxylic
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acid, which increases the electrophilicity of the carbonyl carbon, followed by a nucleophilic

attack from the alcohol.

Signaling Pathway: Fischer Esterification of Propionic
Acid and Isopropanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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